Cas no 18865-48-0 (Actinomycin V (8CI,9CI))
Actinomycin V (8CI,9CI) structure
Product Name:Actinomycin V (8CI,9CI)
CAS No:18865-48-0
MF:C62H84N12O17
MW:1269.40057563782
CID:221672
PubChem ID:159855
Update Time:2025-10-28
Actinomycin V (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Actinomycin V (8CI,9CI)
- ACTINOMYCIN V
- [A3-(4-oxo-L-proline)]-actinomycin-D
- 3a-(4-oxo-l-proline)-actinomycin
- 3h-phenoxazine,actinomycindderiv.
- 5'-(Methylthio-d3)adenosine
- 5'-Deoxy(Methylthio-d3)adenosine
- 5'-S-(Methyl-d3)thioadenosine
- ACTINOMYCIN X2
- actinomycin-V
- NSC 335422-d3
- ACTINOMYCIN V hplc
- Actinomycin D, 3A-(4-oxo-L-proline)-
- NSC-175006
- AKOS004902752
- NSC175006
- EINECS 242-636-3
- HB3736
- 2-amino-4,6-dimethyl-3-oxo-1-N-[7,11,14-trimethyl-2,5,9,12,15,18-hexaoxo-3,10-di(propan-2-yl)-8-oxa-1,4,11,14-tetrazabicyclo[14.3.0]nonadecan-6-yl]-9-N-[7,11,14-trimethyl-2,5,9,12,15-pentaoxo-3,10-di(propan-2-yl)-8-oxa-1,4,11,14-tetrazabicyclo[14.3.0]nonadecan-6-yl]phenoxazine-1,9-dicarboxamide
- 18865-48-0
- 1H-Pyrrolo(2,1-i)(1,4,7,10,13)oxatetraazacyclohexadecine, cyclic peptide deriv.
- v.
- HY-125747
- CHEMBL4287110
- 2-amino-4,6-dimethyl-3-oxo-1-N-[(3R,6S,7R,10S,16S)-7,11,14-trimethyl-2,5,9,12,15,18-hexaoxo-3,10-di(propan-2-yl)-8-oxa-1,4,11,14-tetrazabicyclo[14.3.0]nonadecan-6-yl]-9-N-[(3R,6S,7R,10S,16S)-7,11,14-trimethyl-2,5,9,12,15-pentaoxo-3,10-di(propan-2-yl)-8-oxa-1,4,11,14-tetrazabicyclo[14.3.0]nonadecan-6-yl]phenoxazine-1,9-dicarboxamide
- SR-01000872574
- CS-0093856
- SR-01000872574-1
-
- Inchi: 1S/C62H84N12O17/c1-26(2)42-59(85)73-21-17-18-36(73)57(83)69(13)24-38(76)71(15)48(28(5)6)61(87)89-32(11)44(55(81)65-42)67-53(79)35-20-19-30(9)51-46(35)64-47-40(41(63)50(78)31(10)52(47)91-51)54(80)68-45-33(12)90-62(88)49(29(7)8)72(16)39(77)25-70(14)58(84)37-22-34(75)23-74(37)60(86)43(27(3)4)66-56(45)82/h19-20,26-29,32-33,36-37,42-45,48-49H,17-18,21-25,63H2,1-16H3,(H,65,81)(H,66,82)(H,67,79)(H,68,80)
- InChI Key: GQZJMUMSSGCVFS-UHFFFAOYSA-N
- SMILES: O=C1C(C(C)C)NC(C(C(C)OC(C(C(C)C)N(C)C(CN(C)C(C2CCCN21)=O)=O)=O)NC(C1=CC=C(C)C2=C1N=C1C(=C(C)C(C(=C1C(NC1C(C)OC(C(C(C)C)N(C)C(CN(C)C(C3CC(CN3C(C(C(C)C)NC1=O)=O)=O)=O)=O)=O)=O)N)=O)O2)=O)=O
Computed Properties
- Exact Mass: 1268.61000
- Monoisotopic Mass: 1268.607739
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 19
- Heavy Atom Count: 91
- Rotatable Bond Count: 8
- Complexity: 3120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 373
- XLogP3: 2.8
Experimental Properties
- Density: 1.0766 (rough estimate)
- Melting Point: 250°C
- Boiling Point: 849.22°C (rough estimate)
- Flash Point: 807.4°C
- Refractive Index: 1.6000 (estimate)
- PSA: 377.05000
- LogP: 1.55260
Actinomycin V (8CI,9CI) Security Information
- Hazardous Material transportation number:UN 2811 6.1/PG 2
- WGK Germany:3
- Hazard Category Code: 26/27/28-63
- Safety Instruction: S22; S36/37/39; S45
- RTECS:AU2010000
-
Hazardous Material Identification:
- Risk Phrases:R26/27/28; R63
- Storage Condition:2-8°C
Actinomycin V (8CI,9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T39319-5mg |
Actinomycin X2 |
18865-48-0 | 5mg |
¥ 7000 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T39319-5 mg |
Actinomycin X2 |
18865-48-0 | 5mg |
¥7000.00 | 2023-02-15 | ||
| Hello Bio | HB3736-5mg |
Actinomycin X2 |
18865-48-0 | >98% | 5mg |
£229 | 2024-05-21 | |
| A2B Chem LLC | AX41759-1mg |
Actinomycin V |
18865-48-0 | 98% | 1mg |
$335.00 | 2024-04-20 | |
| MedChemExpress | HY-125747-1mg |
Actinomycin X2 |
18865-48-0 | ≥98.0% | 1mg |
¥2400 | 2024-07-24 | |
| TargetMol Chemicals | T39319-25mg |
Actinomycin X2 |
18865-48-0 | 25mg |
¥ 10600 | 2024-07-19 | ||
| A2B Chem LLC | AX41759-5mg |
Actinomycin V |
18865-48-0 | >98% | 5mg |
$452.00 | 2024-04-20 |
Actinomycin V (8CI,9CI) Related Literature
-
Ivana Crnov?i?,Siamak Semsary,Joachim Vater,Ullrich Keller RSC Adv. 2014 4 5065
-
Anthony R. Carroll,Brent R. Copp,Rohan A. Davis,Robert A. Keyzers,Michèle R. Prinsep Nat. Prod. Rep. 2021 38 362
18865-48-0 (Actinomycin V (8CI,9CI)) Related Products
- 7240-37-1(7-Aminoactinomycin D)
- 18865-46-8(ACTINOMYCIN XOA)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk